Cas no 1379212-69-7 (3-(butoxymethyl)benzenethiol)

• Product Name: 3-(butoxymethyl)benzenethiol
• CAS No: 1379212-69-7
• MF: C₁₁H₁₆OS
• MW: 196.309142112732
• MDL: MFCD19443055
• CID: 5208755
• Update Time: 2026-03-06

3-(butoxymethyl)benzenethiol Chemical and Physical Properties

Names and Identifiers

• 3-(butoxymethyl)benzenethiol

• MDL： MFCD19443055
• Inchi： 1S/C11H16OS/c1-2-3-7-12-9-10-5-4-6-11(13)8-10/h4-6,8,13H,2-3,7,9H2,1H3
• InChI Key： IOQBFHNSJKEKEQ-UHFFFAOYSA-N
• SMILES： C1(S)=CC=CC(COCCCC)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5